1-(5-Bromo-2-furoyl)piperidine

• IUPAC Name: (5-bromofuran-2-yl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C10H12BrNO2/c11-9-5-4-8(14-9)10(13)12-6-2-1-3-7-12/h4-5H,1-3,6-7H2
• InChI Key: JPSKOTNVMVYOJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(O2)Br
• Molecular Formula: C10H12BrNO2
• Molecular Weight: 258.11 g/mol

Description

1-(5-Bromo-2-furoyl)piperidine, also known as 5-bromo-2-furoylpiperidine or 5-bromo-2-piperidinofuran, is an organic compound that belongs to the class of heterocyclic compounds. It is a white solid, soluble in water and alcohol, with a molecular formula of C7H10BrNO. This compound has been studied for its potential applications in the fields of medicine and biochemistry.

Scientific Research Applications

Synthesis and Reactivity

1-(5-Bromo-2-furoyl)piperidine serves as a crucial intermediate in the synthesis of diverse pharmaceutical and biological compounds. For instance, its reactivity with basic amines such as piperidine has been studied to understand the effect of substituents on reaction mechanisms and rates. Such investigations are vital for optimizing synthetic pathways for pharmaceuticals, highlighting its utility in developing potent antibacterial agents with reduced cytotoxicity (Um et al., 2007) (Hussain et al., 2018).

Pharmaceutical Applications

The combination of the furoyl group with piperazine and piperidine moieties has led to the development of novel compounds with significant antibacterial activity. Researchers have synthesized derivatives that show promising results against various bacterial strains, such as Staphylococcus aureus, indicating potential applications in treating bacterial infections. Moreover, these compounds exhibit mild cytotoxicity, suggesting their safety as therapeutic agents (Hussain et al., 2018).

Antimicrobial and Cytotoxicity Studies

Synthetic efforts involving 1-(5-Bromo-2-furoyl)piperidine derivatives have expanded to explore their antimicrobial efficacy and cytotoxicity. One study synthesized a series of 3-[4-(2-furoyl)-1-piperazinyl]-N-(substituted) propanamides, demonstrating notable antibacterial activity with minimal cytotoxic effects. These results are crucial for the development of new drugs with targeted antibacterial capabilities while ensuring safety for human use (G. Hussain et al., 2018).

Structural and Mechanistic Insights

Further research into the chemistry of 1-(5-Bromo-2-furoyl)piperidine derivatives offers insights into their structural properties and mechanisms of action. For instance, studies involving the aminolysis of related compounds have provided valuable information on how modifications to the nonleaving group affect reactivity and the reaction mechanism. Such insights are essential for the rational design of new compounds with improved efficacy and safety profiles (Um et al., 2007).